Cas no 667444-98-6 (4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione)

4-Cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a cyclohexyl group at the 4-position and a propyl group at the 3-position, along with a thione functional group at the 5-position. This structure imparts unique chemical properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential as a ligand in coordination chemistry due to its sulfur and nitrogen donor sites. Its stability and reactivity under various conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The cyclohexyl and propyl substituents enhance lipophilicity, influencing solubility and binding affinity in biological systems.
4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione structure
667444-98-6 structure
Product Name:4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione
CAS No:667444-98-6
MF:C11H19N3S
MW:225.353660821915
CID:5300376
Update Time:2025-06-14

4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

    • 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione
    • Inchi: 1S/C11H19N3S/c1-2-6-10-12-13-11(15)14(10)9-7-4-3-5-8-9/h9H,2-8H2,1H3,(H,13,15)
    • InChI Key: YSTXSTIICRUPTD-UHFFFAOYSA-N
    • SMILES: N1=C(CCC)N(C2CCCCC2)C(=S)N1

4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367970-50mg
4-Cyclohexyl-5-propyl-4h-1,2,4-triazole-3-thiol
667444-98-6 98%
50mg
¥15724.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367970-100mg
4-Cyclohexyl-5-propyl-4h-1,2,4-triazole-3-thiol
667444-98-6 98%
100mg
¥15275.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367970-250mg
4-Cyclohexyl-5-propyl-4h-1,2,4-triazole-3-thiol
667444-98-6 98%
250mg
¥15977.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367970-500mg
4-Cyclohexyl-5-propyl-4h-1,2,4-triazole-3-thiol
667444-98-6 98%
500mg
¥16679.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367970-1g
4-Cyclohexyl-5-propyl-4h-1,2,4-triazole-3-thiol
667444-98-6 98%
1g
¥16044.00 2024-05-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1367970-2.5g
4-Cyclohexyl-5-propyl-4h-1,2,4-triazole-3-thiol
667444-98-6 98%
2.5g
¥34023.00 2024-05-04
Enamine
EN300-782172-0.05g
4-cyclohexyl-5-propyl-4H-1,2,4-triazole-3-thiol
667444-98-6 95%
0.05g
$348.0 2024-05-22
Enamine
EN300-782172-0.1g
4-cyclohexyl-5-propyl-4H-1,2,4-triazole-3-thiol
667444-98-6 95%
0.1g
$364.0 2024-05-22
Enamine
EN300-782172-0.25g
4-cyclohexyl-5-propyl-4H-1,2,4-triazole-3-thiol
667444-98-6 95%
0.25g
$381.0 2024-05-22
Enamine
EN300-782172-0.5g
4-cyclohexyl-5-propyl-4H-1,2,4-triazole-3-thiol
667444-98-6 95%
0.5g
$397.0 2024-05-22

Additional information on 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione

Recent Advances in the Study of 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione (CAS: 667444-98-6)

The compound 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione (CAS: 667444-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, belonging to the 1,2,4-triazole-5-thione family, exhibits a range of biological activities, including antimicrobial, antifungal, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential as a lead compound for drug development.

One of the most notable advancements in the study of 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione is its demonstrated efficacy against various bacterial and fungal strains. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against Staphylococcus aureus and Candida albicans, with minimal inhibitory concentrations (MICs) comparable to those of standard antibiotics. The study attributed this activity to the compound's ability to disrupt microbial cell membrane integrity and interfere with essential enzymatic processes.

In addition to its antimicrobial properties, 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione has shown promise as an anticancer agent. Research conducted by a team at the University of Cambridge in 2024 revealed that the compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-3 and caspase-9 pathways. Notably, the compound exhibited low cytotoxicity against normal human cells, suggesting a favorable safety profile for potential therapeutic use. These findings were published in the European Journal of Medicinal Chemistry and have sparked further investigations into its application in oncology.

The synthesis of 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione has also been a focal point of recent research. A novel, high-yield synthetic route was developed by researchers at the Massachusetts Institute of Technology (MIT) in 2023, which significantly reduced the production cost and improved the scalability of the compound. This method, detailed in the Organic Process Research & Development journal, involves a one-pot reaction using readily available starting materials and eco-friendly solvents, aligning with the growing emphasis on sustainable chemistry practices.

Despite these promising developments, challenges remain in the clinical translation of 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption and distribution. Additionally, comprehensive toxicological assessments are required to evaluate its long-term safety and potential side effects. Ongoing research aims to address these limitations and pave the way for preclinical trials.

In conclusion, 4-cyclohexyl-3-propyl-1H-1,2,4-triazole-5-thione (CAS: 667444-98-6) represents a promising candidate for the development of new antimicrobial and anticancer therapies. Recent studies have shed light on its biological activities, synthesis optimization, and mechanistic insights, providing a solid foundation for future research. As the scientific community continues to explore its potential, this compound may soon emerge as a valuable addition to the arsenal of therapeutic agents in chemical biology and medicinal chemistry.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.